BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
SR0987

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR0987

Cat. No.: B15605726

Essential Safety and Handling Guide for SR0987

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for handling SR0987 (CAS
No: 303126-97-8), a T cell-specific RORy (RORyt) agonist. Given its classification as harmful if
swallowed and very toxic to aquatic life, adherence to stringent safety protocols is critical to
protect researchers and the environment. This guide is intended for researchers, scientists, and
drug development professionals.

Hazard Identification and Risk Assessment

SR0987 is a potent research compound with the following primary hazards:
o Acute Oral Toxicity: Harmful if swallowed.
e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

While a specific Occupational Exposure Limit (OEL) has not been established for SR0987, it is
prudent to handle it as a potent compound. Potent compounds are pharmacologically active
substances that can elicit health effects at low airborne levels. In the absence of a defined
OEL, an Occupational Exposure Banding (OEB) approach is often used to categorize
compounds and determine necessary handling controls. Based on its biological activity,
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SR0987 should be handled with a high degree of containment, typically falling into OEB 3 or 4,
requiring engineering controls and robust personal protective equipment.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure. The required level of PPE
depends on the specific laboratory procedure and the quantity of the compound being handled.

Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid)

* Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator within
a ventilated balance enclosure
(VBE).  Disposable, solid-front
gown with tight-fitting cuffs. »
Double-gloving (e.g., nitrile
gloves). « Disposable sleeves.
» Safety glasses or goggles (if

not using a full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection and
containment are essential to
prevent exposure. Double-
gloving provides an extra

barrier against contamination.

Solution Preparation

* Chemical fume hood or other
certified ventilated enclosure. ¢
Laboratory coat or disposable
gown. * Safety glasses with
side shields or chemical splash
goggles. ¢ Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

« Laboratory coat or disposable
gown. * Safety glasses.
Appropriate gloves for the

solvent and compound.

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment

needed.

General Laboratory Operations

 Laboratory coat. ¢ Safety

glasses. ¢ Gloves.

Standard laboratory practice to
protect against incidental

contact.
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Personnel must be trained on the proper donning and doffing of all PPE to avoid self-
contamination.

Operational and Experimental Protocols

A systematic approach to handling SR0987 is essential for safety. The following workflow
outlines key stages from receipt to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for SR0987
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Don PPE

Handling (in Containment)

Weighing Solid SR0987

Solution Preparation

Experimental Use

Cleanup %Disposal

Decontaminate Surfaces & Equipment

!

Segregate & Label Hazardous Waste

!

Doff PPE Correctly

1
IFinal Disposal via Certified Vendor

Waste Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of potent compounds like SR0987.
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Step-by-Step Handling Procedures

e Preparation:
o Review the Safety Data Sheet (SDS) and this guide before beginning work.

o Designate a specific area for handling SR0987, preferably within a chemical fume hood or
a ventilated balance enclosure.

o Assemble all necessary equipment, including PPE, spill kit, and waste containers, before
handling the compound.

e Weighing the Compound:

o Always weigh solid SR0987 within a certified containment device (e.g., ventilated balance
enclosure or glove box) to prevent the generation of airborne dust.

o Use anti-static weigh boats or an anti-static gun to minimize scattering of the powder.[1]

o Use disposable spatulas and weigh boats and dispose of them as hazardous waste
immediately after use.[1]

o The "tare method" is recommended: place a lidded container on the balance, tare it, add
the powder inside a fume hood, close the lid, and then re-weigh the container.[1]

e Solution Preparation:
o All solution preparations must be performed in a chemical fume hood.
o Add the solvent to the solid compound slowly to prevent splashing.

o Ensure the container is appropriately labeled with the compound name, concentration,
solvent, and hazard symbols.

e Spill Management:

o In case of a small spill, carefully absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).
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o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with an appropriate solvent (e.g., ethanol, isopropanol),
followed by soap and water.

o For large spills, evacuate the area and contact the institutional safety office immediately.

Disposal Plan

Due to its high toxicity to aquatic life and its halogenated chemical structure, SR0987 and
associated waste must be disposed of as hazardous waste. Under no circumstances should
this compound or its solutions be poured down the drain.[2][3]

Waste Stream Disposal Procedure

« Collect in a clearly labeled, sealed hazardous
waste container. « Label should include

Solid SR0987 & Contaminated Disposables "Hazardous Waste," "Toxic to Aquatic Life," and
the chemical name. ¢ Store in a designated,

secure area away from drains.

« Collect all liquid waste containing SR0987 in a
sealed, leak-proof container labeled for
halogenated waste.[2] « Do not mix with non-

Aqueous & Organic Solutions halogenated waste streams.[2] « Ensure the
container is clearly labeled with all chemical
constituents and their approximate

concentrations.

« Carefully doff PPE to avoid self-contamination.
) * Place all disposable PPE (gloves, gown,
Contaminated PPE . '
sleeves) in a sealed bag or container labeled as

hazardous waste.

All waste must be collected and disposed of through a certified hazardous waste management
service, typically via high-temperature incineration.[4] Always follow institutional and local
regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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